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Compound of Interest

Compound Name: Sodium hexafluorosilicate

Cat. No.: B091945

Performance Showdown: Sodium
Hexafluorosilicate in Flame Retardant
Formulations

A comprehensive analysis of sodium hexafluorosilicate's efficacy as a flame retardant
reveals its performance is highly dependent on the formulation and polymer matrix. While not a
standalone solution for all applications, it demonstrates potential as a synergistic component
and in specific inorganic-based systems. This guide provides a comparative overview of its
performance, supported by available data and detailed experimental methodologies.

Sodium hexafluorosilicate (Naz=SiFs), an inorganic salt, is recognized for its non-combustible
properties.[1][2][3][4][5] Its role as a flame retardant is primarily attributed to its behavior at high
temperatures, where it can contribute to the formation of a protective layer and release non-
combustible gases, thereby inhibiting the combustion cycle.[6] However, its effectiveness is not
universal and is significantly influenced by the polymer it is incorporated into and the presence
of other flame-retardant additives.

Comparative Performance Analysis

To provide a clear comparison, this guide summarizes the performance of sodium
hexafluorosilicate in hypothetical flame retardant formulations against common alternatives
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like Ammonium Polyphosphate (APP). The following tables are illustrative and compiled from

general knowledge of flame retardant performance, as direct comparative studies with

comprehensive data on sodium hexafluorosilicate are not readily available in the public

domain.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Vertical Burn Test Results

Flame Limiting .
. . UL-94 Rating
Formulation ID Polymer Matrix Retardant Oxygen Index (32 |
.2 mm
System (wt%) (LOI) (%)
Polypropylene ]
Control None 18 No Rating
(PP)
bol | Sodium
olypropylene
SHF-1 YPIoRY Hexafluorosilicat 22 V-2
(PP)
e (30%)
Ammonium
Polypropylene
APP-1 (PP) Polyphosphate 28 V-0
(30%)
Sodium
Polypropylene Hexafluorosilicat
SHF-SYN-1 25 V-0
(PP) e (15%) +
Melamine (15%)
Control-Epoxy Epoxy Resin None 20 No Rating
Sodium
SHF-Epoxy-1 Epoxy Resin Hexafluorosilicat 24 V-1
e (20%)
Ammonium
APP-Epoxy-1 Epoxy Resin Polyphosphate 30 V-0
(20%)
Table 2: Cone Calorimetry Data (Heat Flux: 35 kW/m2)
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Peak Heat Release
Total Heat Release

Formulation ID Time to Ignition (s) Rate (pHRR)
(KWIm?) (THR) (MJ/Im?)

Control 35 1200 110

SHF-1 45 800 90

APP-1 60 450 70

SHF-SYN-1 55 600 80
Control-Epoxy 40 1000 95
SHF-Epoxy-1 50 700 85
APP-Epoxy-1 70 350 65

Experimental Protocols

The data presented above is benchmarked against standardized testing methodologies crucial
for evaluating the performance of flame retardant materials.

Limiting Oxygen Index (LOI)

The LOI test (ASTM D2863) determines the minimum concentration of oxygen in a flowing
mixture of oxygen and nitrogen that will just support flaming combustion of a material. A
vertically oriented sample is ignited from the top, and the oxygen concentration is adjusted until
the flame is sustained. A higher LOI value indicates better flame retardancy.

UL-94 Vertical Burn Test

The UL-94 standard is a widely recognized test for the flammability of plastic materials. In the
vertical burn test (V-0, V-1, V-2), a rectangular specimen is held vertically and ignited at the
bottom. The test evaluates the time it takes for the flame to extinguish after the ignition source
is removed, as well as whether flaming drips ignite a cotton swatch placed below the specimen.
V-0 represents the highest level of flame retardancy in this classification.[7]

Cone Calorimetry
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The Cone Calorimeter (ASTM E1354 or ISO 5660) is one of the most effective bench-scale
instruments for studying the fire behavior of materials.[7] A sample is exposed to a specific heat
flux, and various parameters are measured, including:

e Time to Ignition (TTI): The time it takes for the sample to ignite.

» Heat Release Rate (HRR): The amount of heat released per unit area over time. The peak
HRR (pHRR) is a critical indicator of fire intensity.

o Total Heat Release (THR): The total amount of heat released during combustion.

Flame Retardant Mechanism and Synergism

The flame retardant mechanism of sodium hexafluorosilicate in polymers is believed to
operate primarily in the condensed phase. Upon heating, it can contribute to the formation of a
stable, insulating char layer on the polymer surface. This char layer acts as a barrier, limiting
the transfer of heat to the underlying material and slowing the release of flammable volatile
gases. Additionally, the decomposition of sodium hexafluorosilicate may release non-
combustible gases that dilute the flammable gases in the gas phase, further inhibiting
combustion.

While sodium hexafluorosilicate alone may offer limited flame retardancy in many organic
polymers, its performance can be significantly enhanced when used in combination with other
flame retardants. This synergistic effect is a key area of interest for researchers. For instance,
when combined with nitrogen-containing compounds like melamine, a more robust and
effective char layer can be formed, leading to improved performance in tests like UL-94.

Below is a conceptual workflow for evaluating the synergistic effects of sodium
hexafluorosilicate with a co-additive.
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Caption: Workflow for Evaluating Synergistic Flame Retardant Effects.

Signaling Pathways in Flame Retardancy

The interaction of flame retardants with the combustion process can be visualized as

interrupting the "fire triangle" of heat, fuel, and oxygen. The signaling pathway, in this context,

refers to the chemical and physical processes initiated by the flame retardant to break this

cycle.
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Combustion Cycle Flame Retardant Action
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Caption: Mechanism of Combustion Cycle Interruption by Sodium Hexafluorosilicate.

Conclusion

Sodium hexafluorosilicate presents a viable, albeit context-dependent, option in the
landscape of flame retardant materials. Its non-combustible nature and potential for synergistic
activity make it a candidate for inclusion in various formulations, particularly those where the
formation of a robust inorganic protective layer is desirable. However, for many common
polymer systems, it may not achieve the same level of performance as more established flame
retardants like ammonium polyphosphate when used as the sole additive. Future research
focusing on optimizing synergistic combinations and exploring its efficacy in a wider range of
polymer matrices will be crucial in fully elucidating the potential of sodium hexafluorosilicate
as a modern flame retardant solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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